5-Chloro-2-hydroxy-4-isobutoxybenzonitrile

• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• IUPAC Name: 5-chloro-2-hydroxy-4-(2-methylpropoxy)benzonitrile
• InChI: InChI=1S/C11H12ClNO2/c1-7(2)6-15-11-4-10(14)8(5-13)3-9(11)12/h3-4,7,14H,6H2,1-2H3
• InChI Key: QVAOHHCSUFCRFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C(=C1)O)C#N)Cl

Description

5-Chloro-2-hydroxy-4-isobutoxybenzonitrile is a chemical compound with the molecular formula C11H12ClNO2 and a molecular weight of 225.67 g/mol . It is primarily used as a research chemical and has various applications in scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Chloro-2-hydroxy-4-isobutoxybenzonitrile typically involves the reaction of 5-chloro-2-hydroxybenzonitrile with isobutyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods: the synthesis process can be scaled up by optimizing reaction conditions and using industrial-grade reagents and equipment .

Chemical Reactions Analysis

Types of Reactions: 5-Chloro-2-hydroxy-4-isobutoxybenzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation Reactions: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction Reactions: The nitrile group can be reduced to form amines.

Common Reagents and Conditions:

Substitution Reactions: Reagents like sodium hydroxide or potassium carbonate in polar solvents.

Oxidation Reactions: Reagents like potassium permanganate or chromium trioxide.

Reduction Reactions: Reagents like lithium aluminum hydride or hydrogen gas with a catalyst.

Major Products:

Substitution Reactions: Products with different substituents replacing the chlorine atom.

Oxidation Reactions: Products like ketones or aldehydes.

Reduction Reactions: Products like primary or secondary amines.

Scientific Research Applications

5-Chloro-2-hydroxy-4-isobutoxybenzonitrile is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological pathways and interactions.

Medicine: As a potential lead compound for drug discovery and development.

Industry: As an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-Chloro-2-hydroxy-4-isobutoxybenzonitrile is not well-documented. it is believed to interact with specific molecular targets and pathways, depending on its application. For example, in medicinal chemistry, it may interact with enzymes or receptors to exert its effects .

Comparison with Similar Compounds

• 5-Chloro-2-hydroxybenzonitrile
• 5-Chloro-2-hydroxy-4-methoxybenzonitrile
• 5-Chloro-2-hydroxy-4-ethoxybenzonitrile

Comparison: 5-Chloro-2-hydroxy-4-isobutoxybenzonitrile is unique due to its isobutoxy group, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may have different solubility, stability, and interaction profiles with biological targets .